Cas no 1804086-05-2 (3-(3-Bromopropanoyl)-5-methylbenzonitrile)

• Product Name: 3-(3-Bromopropanoyl)-5-methylbenzonitrile
• CAS No: 1804086-05-2
• MF: C₁₁H₁₀BrNO
• MW: 252.10720205307
• CID: 5005421
• Update Time: 2025-07-17

3-(3-Bromopropanoyl)-5-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-Bromopropanoyl)-5-methylbenzonitrile

• Inchi： 1S/C11H10BrNO/c1-8-4-9(7-13)6-10(5-8)11(14)2-3-12/h4-6H,2-3H2,1H3
• InChI Key： LXYIXOQABQAZJW-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=C(C#N)C=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 255
• XLogP3: 2.4
• Topological Polar Surface Area: 40.9

Additional information on 3-(3-Bromopropanoyl)-5-methylbenzonitrile

Recent Advances in the Study of 3-(3-Bromopropanoyl)-5-methylbenzonitrile (CAS: 1804086-05-2)

3-(3-Bromopropanoyl)-5-methylbenzonitrile (CAS: 1804086-05-2) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its bromopropanoyl and benzonitrile functional groups, has demonstrated potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and targeted cancer therapies. Recent studies have focused on its synthesis, structural optimization, and biological activity, shedding light on its mechanism of action and potential clinical applications.

One of the key findings in recent research is the role of 3-(3-Bromopropanoyl)-5-methylbenzonitrile as a precursor in the synthesis of more complex bioactive molecules. Its reactive bromopropanoyl group allows for facile modification, making it a versatile building block in medicinal chemistry. Researchers have successfully utilized this compound to develop a series of derivatives with enhanced selectivity and potency against specific kinase targets, such as EGFR and VEGFR, which are implicated in various cancers.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists explored the anti-proliferative effects of 3-(3-Bromopropanoyl)-5-methylbenzonitrile derivatives on non-small cell lung cancer (NSCLC) cell lines. The results indicated that certain derivatives exhibited significant inhibition of cancer cell growth, with IC50 values in the low micromolar range. Further mechanistic studies revealed that these compounds induce apoptosis via the mitochondrial pathway, highlighting their potential as targeted therapeutics.

Another area of interest is the compound's application in proteolysis-targeting chimeras (PROTACs). A recent preprint on bioRxiv detailed the use of 3-(3-Bromopropanoyl)-5-methylbenzonitrile as a linker in PROTAC molecules designed to degrade oncogenic proteins. The study demonstrated that the bromopropanoyl moiety provides optimal spacing and flexibility, facilitating efficient target protein degradation. This innovative approach opens new avenues for the treatment of diseases previously considered undruggable.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 3-(3-Bromopropanoyl)-5-methylbenzonitrile-based compounds. Issues such as metabolic stability and oral bioavailability are currently under investigation. Recent advances in formulation technology, including nanoparticle-based delivery systems, are being explored to address these limitations and enhance the therapeutic potential of this compound class.

In conclusion, 3-(3-Bromopropanoyl)-5-methylbenzonitrile represents a valuable scaffold in modern drug discovery, with applications ranging from kinase inhibition to targeted protein degradation. Ongoing research continues to uncover its full potential, positioning it as a key player in the development of next-generation therapeutics for cancer and other diseases. Future studies are expected to focus on clinical translation and combination therapies, further expanding its impact in the field of chemical biology and medicine.